molecular formula C26H26N4O3S2 B15107072 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B15107072
M. Wt: 506.6 g/mol
InChI Key: JXYRERDXHLJMHX-QNGOZBTKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a heterocyclic molecule featuring a fused pyrido[1,2-a]pyrimidin-4-one core. Key structural elements include:

  • Pyrido[1,2-a]pyrimidin-4-one backbone: A bicyclic system with a pyridine ring fused to a pyrimidinone, providing rigidity and π-conjugation .
  • Amino substituent: A 2-hydroxy-2-phenylethylamino group at position 2, enhancing hydrogen-bonding capacity and solubility .

The Z-configuration of the thiazolidinone methylidene group is critical for maintaining planar geometry and intermolecular interactions .

Properties

Molecular Formula

C26H26N4O3S2

Molecular Weight

506.6 g/mol

IUPAC Name

(5Z)-3-cyclohexyl-5-[[2-[(2-hydroxy-2-phenylethyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C26H26N4O3S2/c31-20(17-9-3-1-4-10-17)16-27-23-19(24(32)29-14-8-7-13-22(29)28-23)15-21-25(33)30(26(34)35-21)18-11-5-2-6-12-18/h1,3-4,7-10,13-15,18,20,27,31H,2,5-6,11-12,16H2/b21-15-

InChI Key

JXYRERDXHLJMHX-QNGOZBTKSA-N

Isomeric SMILES

C1CCC(CC1)N2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)NCC(C5=CC=CC=C5)O)/SC2=S

Canonical SMILES

C1CCC(CC1)N2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)NCC(C5=CC=CC=C5)O)SC2=S

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations in the Thiazolidinone Moiety

Compound A is differentiated by its 3-cyclohexyl substituent on the thiazolidinone ring. Analogues with alternative substituents include:

Compound ID Thiazolidinone Substituent Key Features Reference
Compound A 3-Cyclohexyl Enhanced lipophilicity; cyclohexyl may improve membrane permeability
Compound B (383904-28-7) 3-Benzyl Aromatic benzyl group increases π-stacking potential; reduced steric bulk
Compound C (MolPort-000-693-925) 3-(2-Methoxyethyl) Methoxyethyl enhances hydrophilicity; may alter pharmacokinetics

Impact on Activity :

  • Compound B ’s benzyl group has been associated with improved binding to hydrophobic enzyme pockets in antimicrobial assays .
  • Compound C ’s methoxyethyl group may reduce cytotoxicity compared to cyclohexyl derivatives, as seen in preliminary toxicity screens .

Variations in the Amino Substituent at Position 2

The 2-[(2-hydroxy-2-phenylethyl)amino] group in Compound A contrasts with other amino substituents:

Compound ID Amino Substituent Key Features Reference
Compound A 2-Hydroxy-2-phenylethyl Hydroxy group enables H-bonding; phenyl enhances aromatic interactions
Compound D (STK983089) Ethylamino Simplified structure; lower molecular weight but reduced solubility
Compound E (608121-35-3) 2-Hydroxyethylamino Increased polarity; may improve aqueous solubility

Functional Implications :

  • Compound D’s ethylamino group lacks the hydroxy-phenylethyl moiety, resulting in weaker antifungal activity in Candida albicans models .
  • Compound E ’s hydroxyethyl group improves water solubility but reduces cellular uptake in in vitro assays .

Core Modifications: Pyrido[1,2-a]pyrimidin-4-one vs. Related Scaffolds

Compound A ’s pyrido[1,2-a]pyrimidin-4-one core is compared to fused heterocycles:

Scaffold Type Example Compound Key Differences Bioactivity Notes Reference
Pyrido[1,2-a]pyrimidin-4-one Compound A Planar structure with π-conjugation Broad-spectrum antimicrobial activity
Thiazolo[3,2-a]pyrimidin-4-one Compound F (54) Thiazole ring replaces pyridine Higher selectivity for bacterial enzymes
Benzothiazolo[3,2-a]pyrimidin-4-one Compound G (55) Benzothiazole enhances redox activity Potent antioxidant properties

Structural Insights :

  • X-ray diffraction studies confirm the planar geometry of pyrido[1,2-a]pyrimidin-4-one derivatives, stabilized by intramolecular C=O···C=O interactions .
  • Thiazolo and benzothiazolo analogues exhibit twisted conformations, reducing π-stacking efficiency .

Analytical Characterization

  • Crystallography : SHELX and WinGX suites are widely used for confirming Z-configuration and planar geometry .
  • Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR reliably distinguish substituent effects, such as cyclohexyl vs. benzyl groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.